Ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate
Overview
Description
Ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate, also known as BMTE, is a synthetic compound that has been extensively studied for its potential use in various scientific applications. This compound belongs to the class of benzothiazine derivatives and is known for its unique chemical structure and properties. In
Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : Ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate and related compounds are synthesized using a variety of techniques. For instance, the reaction between 2-aminobenzenethiol and ethyl acetoacetate under specific conditions, including microwave heating, facilitates the production of 1,4-benzothiazines, as demonstrated by Dandia et al. (2006) (Dandia et al., 2006). This process yields high reaction rates and easy work-up.
Crystal Structure Analysis : The molecular and crystal structures of these compounds, such as ethyl 7-chloro-3-methyl-4H-1,4-benzothiazine-2-carboxylate, have been studied using X-ray diffraction. This analysis provides insights into the molecular conformation and intermolecular interactions, essential for understanding the chemical behavior of these substances (Dandia et al., 2006).
Pharmacological Potential and Molecular Interactions
Biological Activities : Research has shown that some derivatives of 1,4-benzothiazines possess pharmacological properties. For example, Ukrainets et al. (2018) investigated the synthesis of ethyl 4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate and found it to have potential as an analgesic and anti-inflammatory agent (Ukrainets et al., 2018).
Molecular Structure Influence on Biological Properties : The molecular and crystal structures of these compounds are crucial in determining their biological activities. For instance, different polymorphic forms of ethyl 4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate exhibit varying degrees of analgesic and anti-inflammatory effects. This variation is attributed to the differences in molecular interactions within their structures (Ukrainets et al., 2018).
Application in Material Science
- Corrosion Inhibition : Ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate and related compounds have shown potential in the field of corrosion inhibition. Hemapriya et al. (2017) demonstrated the effectiveness of these compounds in preventing mild steel corrosion in acidic environments. Their study combined experimental methods with quantum chemical analysis to understand the inhibition process (Hemapriya et al., 2017).
properties
IUPAC Name |
ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S/c1-3-15-12(14)11-8(2)13-9-6-4-5-7-10(9)16-11/h4-7,13H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCZIRXVLKKERGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC2=CC=CC=C2S1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20227116 |
Source
|
| Record name | Ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20227116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
17.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26666119 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate | |
CAS RN |
7625-01-6 |
Source
|
| Record name | Ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007625016 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 3-methyl-4H-1,4-benzothiazine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20227116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ETHYL 3-METHYL-4H-1,4-BENZOTHIAZINE-2-CARBOXYLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PQ637VI0V3 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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